Cas no 2172087-81-7 (1-butyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-butyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172087-81-7
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6300294
• PubChem ID: 165786635
• Update Time: 2025-07-20

1-butyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-butyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1593734
• 2172087-81-7

• Inchi： 1S/C9H16N4O2/c1-3-4-5-13-7(6-15-2)8(9(10)14)11-12-13/h3-6H2,1-2H3,(H2,10,14)
• InChI Key： URYDSRMUJHJNKP-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C(N)=O)N=NN1CCCC

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83Ų

Additional information on 1-butyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 1-butyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172087-81-7): Properties, Applications, and Innovations

The compound 1-butyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172087-81-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique triazole core, combined with a carboxamide functional group, makes it a versatile building block for drug discovery and material science. Recent studies highlight its potential in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding, aligning with the growing demand for targeted therapeutics.

In the realm of medicinal chemistry, 1-butyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is often explored for its bioisosteric properties, a topic frequently searched by researchers optimizing drug candidates. The methoxymethyl and butyl substituents enhance its lipophilicity, a critical factor in drug permeability and bioavailability—key concerns in modern pharmacokinetics. This aligns with trending queries like "improving drug solubility" and "triazole derivatives in CNS drugs", reflecting industry priorities.

From a synthetic perspective, the compound’s 1,2,3-triazole scaffold is accessible via click chemistry, a technique widely adopted for its efficiency and modularity. This resonates with the surge in searches for "green synthesis methods" and "scalable heterocyclic reactions". Its CAS No. 2172087-81-7 is frequently cited in patents related to crop protection agents, underscoring its dual utility in agrochemical formulations and pharmaceutical intermediates.

Environmental and sustainability considerations are also driving interest in this compound. Researchers are investigating its biodegradability profile, a hot topic in green chemistry forums. The carboxamide moiety’s hydrogen-bonding capacity further enables applications in supramolecular chemistry, addressing searches like "functional materials design" and "molecular recognition systems".

In analytical chemistry, 1-butyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is characterized by advanced techniques such as LC-MS and NMR spectroscopy, with data often shared in open-access databases—a response to the demand for transparent research tools. Its structural analogs are also being studied for anti-inflammatory and antiviral activities, topics dominating academic search trends post-pandemic.

Future directions include exploring its role in precision medicine and catalysis, areas where triazole-based compounds show promise. As the scientific community prioritizes AI-driven drug design, the computational modeling of this molecule’s interactions is likely to expand, answering queries like "machine learning in molecular docking".